Cas no 70339-26-3 (2-Methyl-4-nitro-1-(propan-2-yloxy)benzene)

• Product Name: 2-Methyl-4-nitro-1-(propan-2-yloxy)benzene
• CAS No: 70339-26-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5528891
• Update Time: 2025-08-05

2-Methyl-4-nitro-1-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methyl-1-(1-methylethoxy)-4-nitro-
• 2-Methyl-4-nitro-1-(propan-2-yloxy)benzene

• Inchi： 1S/C10H13NO3/c1-7(2)14-10-5-4-9(11(12)13)6-8(10)3/h4-7H,1-3H3
• InChI Key： UHNYLTNVNIOPNG-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=CC=C([N+]([O-])=O)C=C1C

Additional information on 2-Methyl-4-nitro-1-(propan-2-yloxy)benzene

Comprehensive Overview of 2-Methyl-4-nitro-1-(propan-2-yloxy)benzene (CAS No. 70339-26-3)

2-Methyl-4-nitro-1-(propan-2-yloxy)benzene (CAS No. 70339-26-3) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This nitroaromatic compound, featuring a methyl group and an isopropoxy substituent, has garnered significant attention due to its role in synthetic chemistry, material science, and industrial processes. Researchers and professionals often search for terms like "2-Methyl-4-nitro-1-(propan-2-yloxy)benzene synthesis," "CAS 70339-26-3 applications," and "nitroaromatic compounds uses," reflecting the growing interest in this molecule.

The compound's molecular structure, characterized by the presence of a nitro group and an isopropoxy moiety, contributes to its reactivity and versatility. In recent years, the demand for nitroaromatic intermediates has surged, driven by advancements in pharmaceuticals, agrochemicals, and specialty chemicals. For instance, 2-Methyl-4-nitro-1-(propan-2-yloxy)benzene is frequently explored as a precursor in the synthesis of dyes, fragrances, and other fine chemicals. Its stability under controlled conditions makes it a valuable candidate for laboratory and industrial applications.

From an environmental and sustainability perspective, the compound's synthesis and handling align with modern green chemistry principles. Users often inquire about "eco-friendly nitroaromatic synthesis" or "sustainable chemical intermediates," highlighting the need for environmentally responsible practices. Innovations in catalytic processes and solvent-free reactions have further enhanced the appeal of 70339-26-3 as a building block for greener chemical production. This aligns with global trends toward reducing carbon footprints and minimizing hazardous waste.

In the realm of material science, 2-Methyl-4-nitro-1-(propan-2-yloxy)benzene has shown promise in the development of advanced polymers and coatings. Its nitro group can participate in polymerization reactions, leading to materials with enhanced thermal stability and mechanical properties. Searches for "nitroaromatics in polymer science" and "high-performance coatings" underscore the compound's relevance in cutting-edge research. Additionally, its potential use in electronic materials, such as organic semiconductors, is an area of active investigation.

Safety and regulatory compliance are critical considerations for handling CAS 70339-26-3. While the compound is not classified as hazardous under standard conditions, proper storage and handling protocols are essential to ensure workplace safety. Frequently asked questions include "safe handling of nitroaromatic compounds" and "regulatory guidelines for chemical intermediates," reflecting the industry's focus on operational safety. Manufacturers and researchers must adhere to guidelines set by organizations like OSHA and REACH to mitigate risks.

The analytical characterization of 2-Methyl-4-nitro-1-(propan-2-yloxy)benzene involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying purity and identifying impurities, which is vital for applications requiring high-grade chemicals. Queries like "analytical methods for nitroaromatics" and "purity testing of CAS 70339-26-3" are common among quality control professionals. Accurate characterization ensures the compound meets the stringent requirements of end-users.

Looking ahead, the future of 70339-26-3 appears promising, with ongoing research exploring its potential in emerging fields like nanotechnology and renewable energy. The compound's adaptability and functional groups make it a candidate for innovative applications, such as energy storage devices or catalytic systems. As the chemical industry evolves, 2-Methyl-4-nitro-1-(propan-2-yloxy)benzene is poised to remain a key player in the development of next-generation materials and technologies.